Cyclohexanone, 4-[(acetyloxy)methyl]-4-(4-methoxyphenyl)-

• CAS No.: 56327-08-3
• Molecular Formula: C16H20O4
• Molecular Weight: 276.33 g/mol
• IUPAC Name: [1-(4-methoxyphenyl)-4-oxocyclohexyl]methyl acetate
• InChI: InChI=1S/C16H20O4/c1-12(17)20-11-16(9-7-14(18)8-10-16)13-3-5-15(19-2)6-4-13/h3-6H,7-11H2,1-2H3
• InChI Key: VCPSXGYQRSCGMO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1(CCC(=O)CC1)C2=CC=C(C=C2)OC

Description

Cyclohexanone, 4-[(acetyloxy)methyl]-4-(4-methoxyphenyl)- is a useful research compound. Its molecular formula is C16H20O4 and its molecular weight is 276.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 4-hydroxymethyl-4-(4-methoxyphenyl)cyclohexanone is dissolved in 12 ml. of pyridine and 6 ml. of acetic anhydride. After about 20 hours of standing at room temperature, the mixture is poured into ice and water. The gum that precipitates is extracted with ether. The organic layer is washed successively with water, 2.5 N hydrochloric acid, water, sodium bicarbonate solution and brine, and evaporated to dryness. The solid residue is recrystallized from a mixture of ether and Skellysolve B to give 2.95 g. (68% yield) of 4-acetoxymethyl-4-(4-methoxyphenyl)cyclohexanone, having a melting point of 86.5° to 88°C.